3-(9-methyl-9H-carbazol-3-yl)propanamide

• IUPAC Name: 3-(9-methylcarbazol-3-yl)propanamide
• InChI: InChI=1S/C16H16N2O/c1-18-14-5-3-2-4-12(14)13-10-11(6-8-15(13)18)7-9-16(17)19/h2-6,8,10H,7,9H2,1H3,(H2,17,19)
• InChI Key: WUBBQCOIGWGYBM-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2)CCC(=O)N)C3=CC=CC=C31
• Molecular Formula: C16H16N2O
• Molecular Weight: 252.31 g/mol

Description

3-(9-methyl-9H-carbazol-3-yl)propanamide, also known as MC-1, is a synthetic compound that has gained attention in the scientific community due to its potential therapeutic properties. MC-1 has been shown to have a variety of biochemical and physiological effects that make it a promising candidate for further research.

Mechanism of Action

The exact mechanism of action of 3-(9-methyl-9H-carbazol-3-yl)propanamide is not fully understood, but it is believed to act through a variety of pathways. This compound has been shown to inhibit the activity of certain enzymes involved in cancer cell growth, as well as reduce the production of inflammatory cytokines. Additionally, this compound has been shown to activate certain signaling pathways that are involved in cell survival and growth.
Biochemical and Physiological Effects:
This compound has a variety of biochemical and physiological effects that make it a promising candidate for further research. This compound has been shown to reduce inflammation, protect against oxidative stress, and inhibit cancer cell growth. Additionally, this compound has been shown to improve cardiac function and protect against neuronal damage.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(9-methyl-9H-carbazol-3-yl)propanamide in lab experiments is its ability to inhibit cancer cell growth and induce apoptosis. Additionally, this compound has been shown to have neuroprotective and cardioprotective effects. However, one limitation of using this compound in lab experiments is its relatively low solubility in water, which can make it difficult to work with.

Future Directions

There are several future directions for research on 3-(9-methyl-9H-carbazol-3-yl)propanamide. One area of interest is its potential use as a therapeutic agent for cancer, neurodegenerative diseases, and cardiovascular disease. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential side effects. Finally, there is a need for the development of more efficient synthesis methods for this compound to make it more accessible for research purposes.

Scientific Research Applications

3-(9-methyl-9H-carbazol-3-yl)propanamide has been studied for its potential applications in a variety of scientific fields, including cancer research, neuroprotection, and cardiovascular disease. In cancer research, this compound has been shown to inhibit the growth of cancer cells and induce apoptosis. In neuroprotection, this compound has been shown to protect neurons from damage caused by oxidative stress and inflammation. In cardiovascular disease, this compound has been shown to reduce inflammation and improve cardiac function.